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Compound of Interest

Compound Name: 2-Bromo-4'-methylacetophenone

Cat. No.: B017258

This guide provides immediate, critical safety and logistical information for handling 2-Bromo-
4'-methylacetophenone. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and proper disposal.

Chemical Profile and Hazards

2-Bromo-4'-methylacetophenone (CAS No. 619-41-0) is a chemical intermediate with the
molecular formula C9H9BrO.[1] It is classified as a hazardous substance, and proper handling
is crucial to prevent exposure and ensure a safe working environment.

Hazard Identification:

The primary hazards associated with 2-Bromo-4'-methylacetophenone are:
» Skin Irritation: Causes skin irritation.[1][2][3][4]

» Serious Eye Irritation: Causes serious eye irritation.[1][2][3][4]
 Respiratory Irritation: May cause respiratory irritation.[1][2][3][4]

GHS Hazard Statements: H315, H319, H335[1][2][4]

Personal Protective Equipment (PPE)
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Strict adherence to the recommended personal protective equipment is mandatory to minimize
the risk of exposure when handling 2-Bromo-4'-methylacetophenone.

Protection Type Specification Rationale

Chemical-resistant gloves
) (e.g., Butyl rubber, Neoprene, To prevent skin contact and
Hand Protection ] o ]
or Viton™). Double gloving is absorption.[2][5]

recommended.

To protect against splashes
Chemical safety goggles and a  and airborne particles that can

Eye and Face Protection )
face shield. cause severe eye damage.[2]

[3][5]

A lab coat worn over long-

sleeved clothing and closed- o ]
To minimize skin exposure.[3]

[5]

Skin and Body Protection toe shoes. For larger quantities
or splash potential, a chemical-

resistant apron is advised.

Work should be conducted in a
certified chemical fume hood. If
) ) a fume hood is not available, a  To prevent inhalation of dust or
Respiratory Protection ]
NIOSH-approved respirator vapors.[2][3]
with an organic vapor cartridge

is necessary.

Handling and Storage Protocol

Engineering Controls:
o Work in a well-ventilated area, preferably in a certified chemical fume hood.[2][3]
o Ensure safety showers and eyewash stations are readily accessible.[3]

Safe Handling Procedures:
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o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within the fume hood by ensuring it is clean and uncluttered.

» Weighing and Transferring:

o Carefully weigh the desired amount of 2-Bromo-4'-methylacetophenone in a tared
container inside the fume hood to minimize dust inhalation.[5]

o When transferring, use appropriate tools like spatulas or funnels to prevent spills.[5]
» Dissolving and Reactions:
o If dissolving the compound, add the solvent to the solid slowly to avoid splashing.[5]
o All reactions should be performed within the fume hood.
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2][3]
o Decontaminate all work surfaces and equipment after use.
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes while
Skin Contact _ _ _ o
removing contaminated clothing. If skin irritation

occurs, get medical advice/attention.[3][4]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration. Call a POISON CENTER or
doctor/physician if you feel unwell.[3][4]
Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Get

medical attention.[3]

Disposal Plan

Waste Classification: This material and its container must be disposed of as hazardous waste.

[6]
Disposal Procedure:

o Solid Waste: Collect in a clearly labeled, sealed container for hazardous chemical waste.[5]

» Liquid Waste (Solutions): Collect in a designated, sealed, and properly labeled hazardous
waste container. Do not mix with incompatible wastes.[5]

o Contaminated Labware (Gloves, etc.): Place in a designated hazardous waste bag or
container.[5]

All waste must be disposed of through a licensed professional waste disposal service.[2] Do
not allow the product to enter drains.[7]
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Workflow for Safe Handling
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Caption: A step-by-step workflow for the safe handling of 2-Bromo-4'-methylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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